Cas no 120717-47-7 (5-Pyrimidinemethanol,a-methyl-2-(methylthio)-)

5-Pyrimidinemethanol,a-methyl-2-(methylthio)- Properties

Names and Identifiers

• 5-Pyrimidinemethanol,a-methyl-2-(methylthio)-
• 1-(2-(methylthio)pyrimidin-5-yl)ethanol
• 1-(2-methylsulfanylpyrimidin-5-yl)ethanol
• 1-[2-(Methylsulfanyl)pyrimidin-5-yl]ethan-1-ol
• 120717-47-7
• FT-0718432
• DTXSID40556637
• +Expand

• InChIKey： PNLROFHCCBKONY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2OS/c1-5(10)6-3-8-7(11-2)9-4-6/h3-5,10H,1-2H3
• SMILES： CSC1N=CC(C(O)C)=CN=1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.05138412g/mol
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 71.3Ų